Cas no 2229294-22-6 (2,2-dimethylbutyl sulfamate)

• Product Name: 2,2-dimethylbutyl sulfamate
• CAS No: 2229294-22-6
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 6455298
• PubChem ID: 164664116
• Update Time: 2025-08-05

2,2-dimethylbutyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylbutyl sulfamate
• 2229294-22-6
• EN300-2003961

• Inchi： 1S/C6H15NO3S/c1-4-6(2,3)5-10-11(7,8)9/h4-5H2,1-3H3,(H2,7,8,9)
• InChI Key： UQAXOYSTJXJWGZ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC(C)(C)CC

Computed Properties

• Exact Mass: 181.07726451g/mol
• Monoisotopic Mass: 181.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2,2-dimethylbutyl sulfamate

Professional Introduction to Compound with CAS No. 2229294-22-6 and Product Name: 2,2-dimethylbutyl sulfamate

The compound identified by the CAS number 2229294-22-6 and the product name 2,2-dimethylbutyl sulfamate represents a significant area of interest in the field of chemical and pharmaceutical research. This sulfamate derivative, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical and medicinal contexts. The 2,2-dimethylbutyl sulfamate moiety, with its specific substitution pattern, contributes to the compound's distinct reactivity and interaction capabilities, making it a valuable candidate for further exploration.

In recent years, advancements in synthetic chemistry have enabled the development of novel sulfamate compounds with tailored properties. The 2,2-dimethylbutyl sulfamate derivative exemplifies this progress, offering a balance between stability and reactivity that is highly conducive to pharmaceutical applications. Its molecular structure, featuring a bulky isopropyl group at both carbons of the sulfamate functional group, provides a stable scaffold while allowing for selective modifications that can enhance its biological activity.

One of the most compelling aspects of 2229294-22-6 is its potential role in drug development. Sulfamate compounds are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The 2,2-dimethylbutyl sulfamate moiety can be incorporated into larger pharmacophores to modulate pharmacokinetic and pharmacodynamic properties. For instance, studies have shown that sulfamates can act as protease inhibitors or modulators of enzyme activity, making them promising candidates for treating various diseases.

Recent research has highlighted the therapeutic potential of sulfamate derivatives in addressing neurological disorders. The 2229294-22-6 compound has been investigated for its ability to interact with specific enzymatic targets involved in neurodegenerative processes. Preliminary studies suggest that 2,2-dimethylbutyl sulfamate can inhibit the activity of certain proteases associated with conditions such as Alzheimer's disease and Parkinson's disease. This finding underscores the importance of developing novel sulfamate-based therapeutics for neurological health.

The synthesis of 2229294-22-6 involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the bulky isopropyl groups at the alpha positions of the sulfamate moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These synthetic strategies not only facilitate the production of 2,2-dimethylbutyl sulfamate but also provide insights into general approaches for designing other complex sulfamate derivatives.

In addition to its pharmaceutical applications, the 2229294-22-6 compound has shown promise in materials science. Sulfamates can enhance the performance of polymers and coatings by improving thermal stability and mechanical strength. The unique structural features of 2,2-dimethylbutyl sulfamate make it an attractive candidate for modifying polymer matrices to achieve desired material properties. Such modifications are particularly relevant in industries requiring high-performance materials for extreme environments.

The biological activity of 2229294-22-6 is further influenced by its solubility profile, which can be modulated through structural optimization. The presence of polar functional groups enhances water solubility, facilitating intravenous administration in pharmaceutical formulations. This characteristic is crucial for drug delivery systems where bioavailability and distribution are critical factors. Researchers are exploring ways to fine-tune solubility while maintaining biological efficacy through strategic modifications to the 2,2-dimethylbutyl sulfamate core structure.

Computational modeling has played a pivotal role in understanding the interactions between 2229294-22-6 and biological targets. Molecular dynamics simulations have provided insights into how the compound binds to enzymes and receptors at an atomic level. These studies have informed rational drug design approaches by identifying key residues involved in binding affinity and selectivity. The integration of computational methods with experimental data has accelerated the development pipeline for novel sulfamate-based therapeutics.

The environmental impact of using 2229294-22-6 must also be considered in its broader context. Sustainable synthetic routes are being developed to minimize waste generation and energy consumption during production. Green chemistry principles are being applied to optimize processes that involve this compound, ensuring that its use aligns with environmental stewardship goals without compromising efficacy or safety.

Future research directions for 2229294-22-6 include exploring its potential as an agrochemical intermediate. Sulfamate derivatives have been used in crop protection agents due to their ability to interact with microbial enzymes involved in plant defense mechanisms. By leveraging the structural versatility of 2,2-dimethylbutyl sulfamate, scientists aim to develop next-generation agrochemicals that enhance crop resilience while reducing environmental impact.

In conclusion,2229294-22-6, particularly when referred to as 2,2-dimethylbutyl sulfamate, represents a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design and material engineering while adhering to sustainable practices. As research continues to uncover new applications and refine synthetic methodologies,2229294-22-6 is poised to remain at forefront scientific exploration.